Cas no 1793-10-8 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(3-methylbutyl) ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(3-methylbutyl) ester
• CAS No: 1793-10-8
• MF: C₂₁H₃₈O₇
• MW: 402.52222776413
• CID: 189261
• PubChem ID: 74526
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(3-methylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(3-methylbutyl) ester
• triisopentyl citrate
• tris(3-methylbutyl) 2-hydroxypropane-1,2,3-tricarboxylate
• 1793-10-8
• EINECS 217-260-8
• DTXSID40170791
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(3-methylbutyl) ester
• SCHEMBL723396
• NS00025902
• tris(3-methylbutyl) citrate

• Inchi： 1S/C21H38O7/c1-15(2)7-10-26-18(22)13-21(25,20(24)28-12-9-17(5)6)14-19(23)27-11-8-16(3)4/h15-17,25H,7-14H2,1-6H3
• InChI Key： ZGJMYWFCNCIEFN-UHFFFAOYSA-N
• SMILES： O(CCC(C)C)C(C(CC(=O)OCCC(C)C)(CC(=O)OCCC(C)C)O)=O

Computed Properties

• Exact Mass: 402.26184
• Monoisotopic Mass: 402.261754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1
• XLogP3: 4

Experimental Properties

• Density: 1.047
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 126.1°C
• Refractive Index: 1.463
• PSA: 99.13